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Compound of Interest

[3-
Compound Name:
(Dimethylamino)phenyllmethanol

cat. No.: B1265762

For Researchers, Scientists, and Drug Development Professionals

Introduction

[3-(Dimethylamino)phenyllmethanol is a valuable bifunctional organic building block
featuring a benzylic alcohol and a tertiary amine. This unique combination of functional groups
allows for a diverse range of chemical transformations, making it a crucial intermediate in the
synthesis of complex organic molecules, particularly in the pharmaceutical and materials
science sectors. Its utility lies in its ability to participate in various reactions such as
esterification, etherification, oxidation, and as a precursor for the introduction of the 3-
(dimethylaminomethyl)phenyl moiety into larger scaffolds. This technical guide provides a
comprehensive overview of the properties, synthesis, and key applications of [3-
(Dimethylamino)phenyllmethanol as a building block in organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of [3-(Dimethylamino)phenyllmethanol is
presented in the table below, providing essential data for its handling and use in experimental
setups.
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Property Value

CAS Number 23501-93-1
Molecular Formula CoH13NO

Molecular Weight 151.21 g/mol
Boiling Point 282-283 °C

Density 1.056 g/mL at 25 °C

Synthesis of [3-(Dimethylamino)phenyljmethanol

The primary synthetic route to [3-(Dimethylamino)phenyllmethanol involves the reduction of

a suitable precursor bearing the 3-(dimethylamino)phenyl scaffold with an oxidized benzylic

position.

Workflow for the Synthesis of [3-
(Dimethylamino)phenyl]methanol

3-(Dimethylamino)benzoic Acid
or
3-(Dimethylamino)benzaldehyde

Synthesis of [3-(Dimethylamino)phenyl]methanol
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Caption: General synthetic workflow for [3-(Dimethylamino)phenyllmethanol.

Experimental Protocol: Reduction of 3-
(Dimethylamino)benzoic Acid
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This protocol describes a general procedure for the synthesis of [3-
(Dimethylamino)phenyllmethanol via the reduction of 3-(Dimethylamino)benzoic acid.

Materials:

¢ 3-(Dimethylamino)benzoic acid

e Lithium aluminum hydride (LiAIH4) or Sodium borohydride (NaBHa4)

o Anhydrous tetrahydrofuran (THF) or other suitable ether solvent

e 1 M Hydrochloric acid (HCI)

e Saturated sodium bicarbonate solution (NaHCO3)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

» Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

e In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),
a solution of 3-(Dimethylamino)benzoic acid in anhydrous THF is prepared.

e The solution is cooled to 0 °C in an ice bath.

e A solution or suspension of the reducing agent (e.g., LiAlH4 in THF) is slowly added to the
stirred solution of the carboxylic acid via the dropping funnel. Caution: The reaction is
exothermic and generates hydrogen gas.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then refluxed for several hours to ensure the completion of the reaction. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction is carefully quenched by the slow, dropwise addition of water,
followed by a 15% aqueous sodium hydroxide solution, and then more water, while cooling
the flask in an ice bath.
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» The resulting precipitate is filtered off and washed with THF or another suitable organic
solvent.

e The combined organic filtrates are dried over anhydrous MgSOa4 or NazSOa, filtered, and the
solvent is removed under reduced pressure to yield the crude [3-
(Dimethylamino)phenyllmethanol.

e The crude product can be purified by vacuum distillation or column chromatography on silica
gel.

[3-(Dimethylamino)phenyl]lmethanol as a Building
Block in Organic Synthesis

The presence of both a nucleophilic tertiary amine and a versatile benzylic alcohol allows [3-
(Dimethylamino)phenyl]lmethanol to be a key player in the construction of a variety of more
complex molecules.

Key Reactions and Synthetic Applications

1. Oxidation to 3-(Dimethylamino)benzaldehyde:

The benzylic alcohol can be readily oxidized to the corresponding aldehyde, 3-
(dimethylamino)benzaldehyde, a valuable intermediate in its own right, used in the synthesis of
dyes, pharmaceuticals, and as a reagent in analytical chemistry.

Oxidation Reaction

Oxidizing Agent
e.g., PCC, MnO2

Click to download full resolution via product page

Caption: Oxidation of [3-(Dimethylamino)phenyllmethanol.
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Experimental Protocol: Oxidation with Pyridinium Chlorochromate (PCC)

Materials:

[3-(Dimethylamino)phenyl]methanol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Celatom® or Florisil®

Procedure:

To a stirred suspension of PCC in anhydrous DCM, a solution of [3-
(Dimethylamino)phenyllmethanol in anhydrous DCM is added in one portion.

e The reaction mixture is stirred at room temperature for several hours. The progress of the
reaction is monitored by TLC.

e Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad
of silica gel or Celatom® to remove the chromium salts.

e The filter cake is washed with additional diethyl ether.

e The combined filtrates are concentrated under reduced pressure to give the crude 3-
(dimethylamino)benzaldehyde.

e The crude product can be purified by column chromatography or distillation.
2. Etherification and Esterification Reactions:

The hydroxyl group of [3-(Dimethylamino)phenyllmethanol can readily undergo etherification
and esterification reactions, allowing for its incorporation into a wide array of molecular
architectures.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1265762?utm_src=pdf-body
https://www.benchchem.com/product/b1265762?utm_src=pdf-body
https://www.benchchem.com/product/b1265762?utm_src=pdf-body
https://www.benchchem.com/product/b1265762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Williamson Ether Synthesis (General Procedure)

Materials:

[3-(Dimethylamino)phenyl]methanol
A strong base (e.g., sodium hydride, NaH)
An alkyl halide (e.g., methyl iodide, benzyl bromide)

Anhydrous solvent (e.g., THF, DMF)

Procedure:

To a stirred suspension of a strong base (e.g., NaH) in an anhydrous solvent, a solution of
[3-(Dimethylamino)phenyllmethanol in the same solvent is added dropwise at 0 °C under
an inert atmosphere.

The mixture is stirred at room temperature for a period to allow for the formation of the
alkoxide.

The alkyl halide is then added to the reaction mixture, which is subsequently heated to an
appropriate temperature for several hours.

The reaction is monitored by TLC. Upon completion, the reaction is quenched with water and
the product is extracted with an organic solvent.

The organic layer is washed with brine, dried over an anhydrous drying agent, and
concentrated under reduced pressure.

The resulting ether is purified by column chromatography or distillation.

. Precursor to Pharmaceutical Ingredients:

[3-(Dimethylamino)phenyllmethanol serves as a key building block in the synthesis of

various active pharmaceutical ingredients (APIs). For instance, it is a structural component of

analogs of Tramadol and Tapentadol, both of which are centrally acting analgesics. The
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synthesis of these complex molecules often involves multi-step sequences where the [3-
(Dimethylamino)phenyllmethanol moiety is introduced early in the synthetic route.

lllustrative Synthetic Workflow: Incorporation into a
Tramadol Analog

The following diagram illustrates a conceptual workflow for the use of [3-
(Dimethylamino)phenyl]lmethanol in the synthesis of a Tramadol analog.
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Synthetic Workflow for a Tramadol Analog

[[3-(Dimethylamino)phenyl]methanoD

[Activated Intermediate) [Cyclohexanone Derivativej

[Tramadol Analog Precursor]
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Caption: Conceptual workflow for a Tramadol analog synthesis.
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Conclusion

[3-(Dimethylamino)phenyllmethanol is a highly versatile and valuable building block in
organic synthesis. Its bifunctional nature allows for a wide range of chemical modifications,
making it an essential intermediate in the preparation of a diverse array of complex organic
molecules. The experimental protocols and synthetic workflows provided in this guide are
intended to serve as a practical resource for researchers and scientists in the fields of organic
chemistry and drug development, facilitating the innovative application of this important
chemical entity. As the demand for novel pharmaceuticals and functional materials continues to
grow, the utility of [3-(Dimethylamino)phenyllmethanol as a key synthetic intermediate is
expected to expand further.

 To cite this document: BenchChem. [[3-(Dimethylamino)phenyllmethanol: A Versatile
Building Block in Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1265762#3-dimethylamino-phenyl-methanol-as-a-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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